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Compound of Interest

Compound Name: IGF-1R inhibitor-4

Cat. No.: B10804278

This technical support guide provides essential information for researchers, scientists, and drug
development professionals working with the IGF-1R inhibitor Linsitinib (OSI-906), focusing on
its solubility and stability in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)
Q1: What is the expected solubility of Linsitinib (OSI-906) in DMSO?

Al: The solubility of Linsitinib in DMSO is consistently reported to be high, though the exact
value can vary between suppliers. Generally, you can expect to prepare stock solutions in the
range of 20 mg/mL to over 96 mg/mL.[1][2][3] It is always recommended to consult the
certificate of analysis provided with your specific batch of the compound.

Q2: My Linsitinib (OSI-906) is not dissolving completely in DMSO at the expected
concentration. What should | do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:
o Warm the solution: Gently warm the vial at 37°C for about 10 minutes.[4]
o Use sonication: Place the vial in an ultrasonic bath for a short period to aid dissolution.[2][4]

e Ensure DMSO quality: Use fresh, high-purity, anhydrous DMSO. DMSO is hygroscopic
(absorbs moisture from the air), and the presence of water can significantly decrease the
solubility of many compounds.[1][5]
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Q3: How should I store the solid Linsitinib (OSI-906) compound?

A3: Solid Linsitinib should be stored at -20°C under desiccating conditions.[3] When stored
properly, the solid powder is stable for several years.[2][3]

Q4: What are the recommended storage conditions for a Linsitinib (OSI-906) stock solution in
DMSO?

A4:. DMSO stock solutions of Linsitinib should be stored at -20°C or -80°C.[2][4] For long-term
storage, -80°C is preferable.[2] It is advisable to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles. Under proper storage conditions, the
DMSO solution can be stable for several months to a year.[2][4]

Q5: Can | store diluted aqueous solutions of Linsitinib (OSI-906)7?

A5: It is generally not recommended to store aqueous solutions of Linsitinib for more than one
day.[3] For experiments requiring aqueous dilutions, it is best to prepare them fresh from the
DMSO stock solution on the day of use.
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Issue Possible Cause

Recommended Solution

The solubility limit has been
exceeded, or the DMSO has

Precipitate forms after

dissolving

absorbed water.

Try warming the solution or
using sonication. If the
precipitate persists, you may
need to prepare a new, less
concentrated stock solution
using fresh, anhydrous DMSO.

Degradation of the compound

Inconsistent experimental

due to improper storage or

results

multiple freeze-thaw cycles.

Prepare fresh stock solutions
from solid compound. Aliquot
stock solutions to minimize
freeze-thaw cycles. Always use
a consistent lot of the inhibitor
for a series of related

experiments.

Variation in the purity or

Difficulty achieving high
concentration

suppliers.

crystalline form of the

compound between batches or

Refer to the supplier-specific
solubility data. If a higher
concentration is necessary,
gentle warming and sonication
can be attempted.[4] If
unsuccessful, a lower
concentration stock may need

to be used.

Quantitative Data Summary

The following tables summarize the solubility and stability data for Linsitinib (OSI-906) in DMSO

as reported by various suppliers.

Table 1: Solubility of Linsitinib (OSI-906) in DMSO
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_ Reported Solubility Reported Solubility
Supplier Notes
(mg/mL) (mM)

Recommends using
fresh DMSO as

Selleck Chemicals 84 mg/mL[1] 199.29 mM[1] _
moisture can reduce
solubility.[1]
Recommends
TargetMol 96 mg/mL[2] 227.76 mM[2] sonication to aid
dissolution.[2]
Suggests warming at
37°C and/or
APEXBIO 221.08 mg/mL >10 mM[4] o ]
sonication for higher
concentrations.[4]
Abcam Soluble to 50 mM 50 mM
Cayman Chemical 20 mg/mL[3] ~47.4 mM
Recommends
ultrasonic treatment
MedChemExpress 50 mg/mL[5] 118.63 mM[5]

and using newly
opened DMSO.[5]

Table 2: Storage and Stability of Linsitinib (OSI-906)

Form Storage Temperature Reported Stability
Solid Powder -20°C[2][3][4] >4 years[3]

In DMSO -20°C[4] Several months[4]
In DMSO -80°C[2] Up to 1 year[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Linsitinib (OSI-906) Stock Solution in DMSO
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Materials:

Linsitinib (OSI-906) solid powder (Molecular Weight: 421.49 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator bath (optional)

Water bath at 37°C (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 4.215
mg of Linsitinib. The calculation is as follows:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

o Mass (mg) = 0.010 mol/L * 0.001 L * 421.49 g/mol * 1000 = 4.215 mg

Weigh the compound: Accurately weigh 4.215 mg of Linsitinib powder and place it in a sterile
vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the compound does not
fully dissolve, you can warm the vial in a 37°C water bath for 10 minutes and/or place itin a
sonicator bath until the solution is clear.[4]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Visualizations
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Caption: Simplified IGF-1R signaling pathway leading to cell proliferation and survival.
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Stock Solution Preparation

1. Weigh Linsitinib
(e.g., 4.215 mg)

;

2. Add Anhydrous DMSO
(e.g., 1 mL)

l

3. Dissolve Compound
(Vortex/Warm/Sonicate)

i

4. Visually Confirm
Complete Dissolution

lear Solution

Storage

5. Aliguot into
Single-Use Vials

6. Store at -20°C or -80°C

Experimental Use

7. Thaw a Single Aliquot

l

8. Dilute to Working
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Immediately
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Caption: Workflow for preparing and storing a Linsitinib (OSI-906) DMSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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